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Compound of Interest

Compound Name: TCO-PEGS3-alcohol

Cat. No.: B12421979

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,
solubility characteristics, and applications of TCO-PEG3-alcohol, a key reagent in the field of
bioorthogonal chemistry. This document is intended to serve as a valuable resource for
researchers, scientists, and drug development professionals engaged in bioconjugation, drug
delivery, and molecular imaging.

Core Properties of TCO-PEG3-alcohol

TCO-PEG3-alcohol is a heterobifunctional molecule consisting of a trans-cyclooctene (TCO)
moiety, a hydrophilic three-unit polyethylene glycol (PEG3) spacer, and a terminal alcohol
group. The TCO group is a highly reactive dienophile that participates in inverse-electron
demand Diels-Alder (IEDDA) cycloaddition reactions with tetrazine-functionalized molecules.[1]
This "click chemistry” reaction is notable for its exceptional speed, high specificity, and
biocompatibility, as it proceeds rapidly under physiological conditions without the need for a
cytotoxic copper catalyst.[2][3]

The integrated PEG3 linker enhances the aqueous solubility of the molecule, reduces
aggregation, and minimizes steric hindrance during conjugation.[1][4] The terminal hydroxyl
group offers a versatile handle for further chemical modifications.
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A summary of the key physical and chemical properties of TCO-PEG3-alcohol is presented in
Table 1. It is important to note that slight variations in molecular weight and chemical formula
may be reported by different suppliers due to differences in the chemical structure of the PEG
linker.

Table 1: Physical and Chemical Properties of TCO-PEG3-alcohol

Property Value Source(s)
Chemical Formula C15H27NOS5 or C17H31NO6

Molecular Weight 301.4 g/mol or 345.43 g/mol

CAS Number 2566420-12-8

Physical State Viscous oil or liquid

Purity Typically >95%

Storage Conditions -20°C, desiccated

Solubility Profile

TCO-PEG3-alcohol exhibits good solubility in a range of common organic solvents. While
specific quantitative solubility data (e.g., mg/mL) is not readily available in the literature, it is
consistently reported to be soluble in the solvents listed in Table 2. The PEG3 linker contributes
to its hydrophilicity, enhancing its solubility in aqueous media, a critical feature for biological
applications.

Table 2: Qualitative Solubility of TCO-PEG3-alcohol
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Solvent Solubility Source(s)
Dimethyl sulfoxide (DMSO) Soluble
Dichloromethane (DCM) Soluble
Dimethylformamide (DMF) Soluble
Acetonitrile Soluble
Chloroform Soluble

For experimental work, it is recommended to prepare stock solutions in a dry, high-purity
organic solvent such as DMSO or DMF.

Stability and Handling

A critical consideration when working with TCO derivatives is their limited stability. The strained
trans-cyclooctene ring can isomerize to the more stable but significantly less reactive cis-
cyclooctene (CCO) isomer. This isomerization can be accelerated by the presence of thiols and
prolonged storage. Therefore, long-term storage of TCO-PEG3-alcohol is not recommended.
For optimal performance, it is advised to store the compound at -20°C under desiccated
conditions and to use freshly prepared solutions for conjugation reactions. While specific half-
life data for TCO-PEG3-alcohol is not available, studies on other TCO derivatives have shown
that the rate of isomerization can vary depending on the specific structure and the conditions.

The TCO-Tetrazine Ligation: A Powerful
Bioconjugation Tool

The primary application of TCO-PEG3-alcohol lies in its rapid and specific reaction with
tetrazine-functionalized molecules via an inverse-electron demand Diels-Alder (IEDDA)
cycloaddition. This reaction is a cornerstone of bioorthogonal chemistry, enabling the efficient
formation of stable covalent bonds in complex biological environments.

Reaction Mechanism

The IEDDA reaction between TCO and tetrazine is a [4+2] cycloaddition where the electron-
poor tetrazine acts as the diene and the strained TCO serves as the dienophile. This is
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followed by a retro-Diels-Alder reaction that irreversibly releases nitrogen gas, driving the
reaction to completion and forming a stable dihydropyridazine linkage.

TCO-PEG3-alcohol

I = Stable Dihydropyridazine

|—> Conjugate

Tetrazine-functionalized
molecule

N2 (gas)

Click to download full resolution via product page

Inverse-electron demand Diels-Alder cycloaddition of TCO and tetrazine.

Key Features of the TCO-Tetrazine Ligation

» Exceptional Kinetics: The reaction is extremely fast, with second-order rate constants that
are orders of magnitude higher than many other bioorthogonal reactions. This allows for
efficient conjugation even at low reactant concentrations.

o Biocompatibility: The reaction proceeds efficiently under mild, physiological conditions (pH 6-
8, room temperature) without the need for a toxic copper catalyst.

o Chemoselectivity: The TCO and tetrazine groups are mutually reactive and do not cross-
react with other functional groups present in biological systems, ensuring highly specific
labeling.

Experimental Protocols

The following provides a general framework for a typical TCO-tetrazine ligation experiment.
Optimization of reactant concentrations, reaction time, and temperature may be necessary for
specific applications.
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Materials and Reagents

TCO-PEG3-alcohol
Tetrazine-functionalized molecule of interest

Reaction Buffer: Phosphate-buffered saline (PBS) or other suitable biological buffer (pH 7.2-
7.4)

Anhydrous DMSO or DMF for preparing stock solutions

Size-exclusion chromatography (SEC) or dialysis equipment for purification

Experimental Workflow

Prepare Stock Solutions
(TCO-PEG3-alcohol & Tetrazine-molecule in DMSO/DMF)

!
( )

<

<

( )
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General experimental workflow for bioconjugation using TCO-PEG3-alcohol.
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General Protocol for Bioconjugation

Prepare Stock Solutions: Dissolve TCO-PEG3-alcohol and the tetrazine-functionalized
molecule in anhydrous DMSO or DMF to prepare concentrated stock solutions (e.g., 10
mM).

Reaction Setup: In a suitable reaction vessel, dilute the tetrazine-functionalized molecule in
the reaction buffer. Add the desired molar equivalent of the TCO-PEG3-alcohol stock
solution. A slight molar excess of the TCO reagent (e.g., 1.5 to 5 equivalents) is often used to
ensure complete consumption of the tetrazine-labeled molecule.

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes. For
sensitive biomolecules, the reaction can be performed at 4°C for a longer duration.

Monitoring the Reaction: The progress of the reaction can be monitored by observing the
disappearance of the characteristic color of the tetrazine (if it has a chromophore) or by
analytical techniques such as LC-MS or SDS-PAGE.

Purification: Once the reaction is complete, purify the conjugate from unreacted starting
materials using size-exclusion chromatography or dialysis.

Applications in Research and Drug Development

The unique properties of TCO-PEG3-alcohol make it a valuable tool in a wide range of

applications, including:

Antibody-Drug Conjugates (ADCSs): Site-specific conjugation of cytotoxic drugs to antibodies
for targeted cancer therapy.

PROTACSs: Synthesis of proteolysis-targeting chimeras for targeted protein degradation.

Molecular Imaging: Labeling of biomolecules with imaging agents (e.g., fluorescent dyes,
PET tracers) for in vivo and in vitro imaging.

Drug Delivery: Development of targeted drug delivery systems.

Surface Modification: Immobilization of biomolecules onto surfaces for biosensor and
microarray development.
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Conclusion

TCO-PEG3-alcohol is a versatile and powerful reagent for bioorthogonal chemistry. Its high
reactivity, specificity, and enhanced aqueous solubility make it an invaluable tool for
researchers and drug development professionals. By understanding its core properties,
solubility, and the principles of the TCO-tetrazine ligation, scientists can effectively leverage this
technology to advance their research in bioconjugation, drug delivery, and molecular imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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